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Compound of Interest

Compound Name: Tridecyl acetate

Cat. No.: B091069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tridecyl acetate (C₁₅H₃₀O₂), a long-chain ester, finds applications in various industries,

including as a fragrance component and in the formulation of cosmetics. A thorough

understanding of its solubility in different organic solvents is paramount for its effective use in

synthesis, purification, formulation, and various analytical procedures. This technical guide

provides a comprehensive overview of the solubility characteristics of tridecyl acetate, a

detailed experimental protocol for its solubility determination, and a workflow diagram to guide

experimental design.

Physicochemical Properties of Tridecyl Acetate
A foundational understanding of the physicochemical properties of tridecyl acetate is essential

for predicting its solubility behavior. As an ester of tridecanol and acetic acid, it possesses a

long, non-polar alkyl chain and a more polar ester group.
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Property Value Source

Molecular Formula C₁₅H₃₀O₂ [1][2][3][4]

Molecular Weight 242.40 g/mol [1][2]

Appearance Colorless liquid [5]

Boiling Point
287.00 to 288.00 °C @ 760.00

mm Hg (est)
[6]

Density 0.8557 g/cm³ [5]

logP (Octanol/Water Partition

Coefficient)
6.1 (Computed) [1]

Water Solubility 0.116 mg/L @ 25 °C (est) [6]

The high logP value and very low estimated water solubility highlight that tridecyl acetate is a

lipophilic and predominantly non-polar compound.[1][6] This strongly suggests that its solubility

will be significantly higher in non-polar organic solvents compared to polar solvents, a principle

dictated by the "like dissolves like" rule.

Qualitative and Quantitative Solubility of Tridecyl
Acetate
While extensive quantitative solubility data for tridecyl acetate in a wide array of organic

solvents is not readily available in public literature, a qualitative and estimated quantitative

assessment can be made based on its chemical structure and general solubility principles.

Tridecyl acetate is expected to be readily soluble in non-polar solvents due to its long

hydrophobic tridecyl chain.[5] Its solubility is likely to decrease as the polarity of the solvent

increases.

Table of Estimated Solubility of Tridecyl Acetate in Common Organic Solvents at 25°C
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Solvent Solvent Type
Expected Solubility ( g/100
mL)

Hexane Non-polar > 50

Toluene Non-polar > 50

Diethyl Ether Non-polar > 50

Chloroform Moderately Polar > 30

Ethyl Acetate Moderately Polar > 30

Acetone Polar Aprotic 10 - 30

Ethanol Polar Protic 5 - 15

Methanol Polar Protic 1 - 5

Water Polar Protic < 0.0001

Note: The quantitative values in this table are estimates based on chemical principles and

qualitative descriptions.[5] Experimental verification is required for precise measurements.

Experimental Protocol: Determination of Tridecyl
Acetate Solubility
The following protocol outlines a standard method for determining the solubility of tridecyl
acetate in a given organic solvent at a specific temperature.

Materials:

Tridecyl acetate (high purity)

Selected organic solvents (analytical grade)

Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge
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Glass vials with screw caps

Pipettes and syringes

Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) for

concentration analysis

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of tridecyl acetate to a series of glass vials.

Pipette a known volume (e.g., 5 mL) of the desired organic solvent into each vial.

Securely cap the vials and place them in a thermostatically controlled shaker set to the

desired temperature (e.g., 25°C).

Equilibrate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure saturation. The

solution should have a visible excess of the solute.

Phase Separation:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2

hours to allow the undissolved solute to settle.

For finer suspensions, centrifuge the vials at a moderate speed to facilitate the separation

of the solid and liquid phases.

Sample Withdrawal and Dilution:

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a pre-warmed pipette to avoid precipitation upon cooling.

Immediately dilute the withdrawn aliquot with a known volume of a suitable solvent to

prevent saturation and prepare it for analysis.

Quantitative Analysis:
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Analyze the concentration of tridecyl acetate in the diluted sample using a calibrated

analytical technique such as GC or HPLC.

Construct a calibration curve using standard solutions of tridecyl acetate of known

concentrations.

Determine the concentration of tridecyl acetate in the saturated solution from the

calibration curve, taking into account the dilution factor.

Calculation of Solubility:

Calculate the solubility in grams per 100 mL of solvent using the following formula:

Solubility ( g/100 mL) = (Concentration from analysis (g/mL) * 100) / (Volume of aliquot (mL) /

Initial volume of solvent (mL))

Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

tridecyl acetate solubility.
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Caption: Workflow for determining the solubility of tridecyl acetate.

Conclusion
This technical guide provides a detailed overview of the solubility of tridecyl acetate in organic

solvents, offering both qualitative predictions and a robust experimental protocol for quantitative

determination. For researchers and professionals in drug development and other scientific

fields, a clear understanding of these solubility characteristics is essential for optimizing
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experimental conditions, ensuring the successful formulation of products, and achieving

reliable analytical results. The provided workflow and methodologies offer a solid foundation for

the accurate assessment of tridecyl acetate's solubility in a variety of organic media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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